5-(Allyloxy)-2-bromobenzaldehyde
Cat. No. B8587179
M. Wt: 241.08 g/mol
InChI Key: PIKQUFBEAHAJLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09346738B2
Procedure details
To a dry 5 L three necked round bottom flask fitted with a condensor, temperature port, and stirrer, was added 6-bromo-meta hydroxyl benzaldehyde (2, 250 g, 1.23 moles) in dimethyl formamide (1250 mL). To the resulting solution was added anhydrous pottasium carbonate (538 g, 3.81 moles) under stirring. To this mixture was added slowly allyl bromide and reaction mixture maintained under stirring until the reaction was complete (monitored by thin layer chromatography (TLC) in hexane:dichlor-methane:ethyl acetate::7:4:0.5). After reaction completion dichloromethane and water were added and resulting solution stirred and layer separation carried out. The organic layer treated with 10% NaOH solution and layer separation repeated. The organic layer obtained was distilled out under reduced pressure to obtain 6-bromo-3-allyloxy benzaldehyde as a brownish liquid mass; yield 290 g (98%), purity by HPLC>95%. 1HNMR (CDCl3): 4.55-4.65 (s, 2H), 5.15-5.40 (m, 2H), 6.00-6.10 (m, 1H), 7.0-7.10 (dd, 1H), 7.18-7.24 (d, 1H), 7.52-7.56 (d, 1H), 10.1 (s, 1H, CHO)
[Compound]
Name
three
Quantity
5 L
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[Br:1][C:2]1[C:7]([CH:8]=[O:9])=[CH:6][C:5]([OH:10])=[CH:4][CH:3]=1.C(=O)([O-])[O-].[CH2:15](Br)[CH:16]=[CH2:17]>CN(C)C=O.CCCCCC.O.ClCCl.C(OCC)(=O)C>[Br:1][C:2]1[C:7]([CH:8]=[O:9])=[CH:6][C:5]([O:10][CH2:17][CH:16]=[CH2:15])=[CH:4][CH:3]=1
|
Inputs
Step One
[Compound]
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Name
|
three
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Quantity
|
5 L
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
|
ClCCl
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Step Three
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Name
|
|
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Quantity
|
250 g
|
|
Type
|
reactant
|
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Smiles
|
BrC1=CC=C(C=C1C=O)O
|
|
Name
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|
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Quantity
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1250 mL
|
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Type
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solvent
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Smiles
|
CN(C=O)C
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Step Four
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Name
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|
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Quantity
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538 g
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Type
|
reactant
|
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Smiles
|
C([O-])([O-])=O
|
Step Five
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C=C)Br
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Step Six
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CCCCCC
|
Step Seven
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Step Eight
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)OCC
|
Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
under stirring
|
|
Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
To this mixture was added slowly
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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maintained
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STIRRING
|
Type
|
STIRRING
|
|
Details
|
under stirring until the reaction
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
were added
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
resulting solution
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STIRRING
|
Type
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STIRRING
|
|
Details
|
stirred
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
layer separation
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The organic layer treated with 10% NaOH solution and layer separation
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic layer obtained
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
was distilled out under reduced pressure
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
BrC1=CC=C(C=C1C=O)OCC=C
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
